Cas no 302-23-8 (Progesterone Acetate)

• Product Name: Progesterone Acetate
• CAS No: 302-23-8
• MF: C₂₃H₃₂O₄
• MW: 372.497787475586
• MDL: MFCD00021156
• CID: 36747
• PubChem ID: 253661225
• Update Time: 2025-10-14

Progesterone Acetate Chemical and Physical Properties

Names and Identifiers

• 17A-acetoxyprogesterone
• 17a-hydroxy-4-pregnene-3,20-dione acetate
• Hydroxyprogesterone acetate
• 17a-HYDROXYPROGESTERONE ACETATE
• 17alpha-Hydroxyprogesterone Acetate
• 17-(Acetyloxy)progesterone
• 17a-Hydroxypregn-4-Monoene-3,20-Dione-17-Acetate
• 3,20-Dioxopregn-4-en-17-yl acetate
• Progesterone Acetate
• 17a-Hydroxy-progesterone acetate
• 17ALPHA-ACETOXYPROGESTERONE
• 17α-Acetoxy-4-pregnene-3,20-dione
• 17α-Acetoxyprogesterone
• 17α-Hydroxy-4-pregnene-3,20-dione 17-acetate
• 4-Pregnen-17α-ol-3,20-dione acetate
• Chlormadinone acetate impurity G
• 17α-Acetoxypregn-4-ene-3,20-dione
• 17α-Hydroxypregn-4-ene-3,20-diene Acetate
• MFCD00021156
• 17.alpha.-Hydroxy-4-pregnene-3,20-dione 17-acetate
• 17alpha-acetoxy-progesterone
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• 17-Acetoxyprogesterone
• 3,20-Dioxo-4-pregnen-17alpha-yl acetate
• DTXSID90894096
• 17308-02-0
• 17alpha-Acetoxypregnen-4-en-3,20-dion
• BCP9000766
• 17.alpha.-Acetoxyprogesterone
• hydroxyprogesterone-acetate
• 17alpha-Acetoxy-4-pregnene-3,20-dione
• 17-Hydroxypregn-4-ene-3,20-dioneacetate
• UNII-L124O66YSI
• EINECS 206-119-6
• Q19597551
• 17.ALPHA.-HYDROXY-4-PREGNENE-3,20-DIONE ACETATE
• 17
• 17-Hydroxyprogesterone acetate
• 17alpha-acetoxypregn-4-ene-3,20-dione
• PD062692
• A-Hydroxyprogesterone acetate
• HY-N0347
• 17alpha-Hydroxypregn-4-ene-3,20-diene Acetate
• BCPP000210
• HYDROXYPROGESTERONE ACETATE [WHO-IP]
• DS-11426
• MEGESTROL ACETATE IMPURITY K [EP IMPURITY]
• Prodox acetate
• 17-Hydroxyprogesterone 17alpha-acetate
• CHEBI:197158
• NSC-12191
• 4-Pregnen-17.alpha.-ol-3,20-dione acetate
• L124O66YSI
• [(8S,9R,10S,13R,14R,17S)-17-Acetyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• CHEMBL3273984
• Chlormadinone acetate impurity G, European Pharmacopoeia (EP) Reference Standard
• Acetoxyprogesterone
• NSC 12191
• SCHEMBL260023
• 17.alpha.-Acetoxy-4-pregnene-3,20-dione
• U5533
• 17alpha-Hydroxyprogesterone 17-acetate, >=98%
• AC-6840
• U 5533
• 17-Hydroxypregn-4-ene-3,20-dione acetate
• CS-0015252
• Pregn-4-ene-3,20-dione, 17-hydroxy-, acetate
• D97614
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-
• AKOS015955630
• H1527
• 3,20-DIOXOPREGN-4-EN-17-YL ACETATE [WHO-IP]
• MEDROXYPROGESTERONE ACETATE IMPURITY H [EP IMPURITY]
• 17-(Acetyloxy)pregn-4-ene-3,20-dione
• NS00084998
• 17-AP
• HYDROXYPROGESTERONE ACETATE [WHO-DD]
• Prokan
• MEDROXYPROGESTERONE ACETATE IMPURITY H [WHO-IP]
• EC 206-119-6
• U-5533
• 302-23-8
• Medroxyprogesterone Acetate Imp. H
• DA-54186
• BRD-K92902018-001-01-9
• 17ALPHA-HYDROXY-4-PREGNENE-3,20-DIONE ACETATE
• MEDROXYPROGESTERONE ACETATE IMPURITY H (EP IMPURITY)
• 206-119-6
• 17-a-Acetoxyprogesterone
• MEGESTROL ACETATE IMPURITY K (EP IMPURITY)
• Medroxyprogesterone Acetate Impurity H
• 17a-Hydroxyprogesterone 17-acetate;17a-Hydroxyprogesterone acetate;17a-Acetoxy-4-pregnene-3,20-dione;4-Pregnen-17?-ol-3,20-dione ace tate
• DTXCID701324135
• FA39590

• MDL： MFCD00021156
• Inchi： 1S/C23H32O4/c1-14(24)23(27-15(2)25)12-9-20-18-6-5-16-13-17(26)7-10-21(16,3)19(18)8-11-22(20,23)4/h13,18-20H,5-12H2,1-4H3/t18-,19+,20+,21+,22+,23+/m1/s1
• InChI Key： VTHUYJIXSMGYOQ-KOORYGTMSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 372.23000
• Monoisotopic Mass: 372.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.0415 (rough estimate)
• Melting Point: 244.0 to 248.0 deg-C
• Boiling Point: 490.2°C at 760 mmHg
• Flash Point: 211.6±28.8 °C
• Refractive Index: 1.4433 (estimate)
• PSA: 60.44000
• LogP: 4.26510
• λmax: 241(EtOH)(lit.)

Progesterone Acetate Security Information

• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： 40-48
• Safety Instruction： S22; S24/25; S45
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TU5074000
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds